1-[(E)-(2-phenylmethoxyphenyl)methylideneamino]tetrazol-5-amine

• Molecular Formula: C15H14N6O
• Molecular Weight: 294.31 g/mol
• IUPAC Name: 1-[(E)-(2-phenylmethoxyphenyl)methylideneamino]tetrazol-5-amine
• InChI: InChI=1S/C15H14N6O/c16-15-18-19-20-21(15)17-10-13-8-4-5-9-14(13)22-11-12-6-2-1-3-7-12/h1-10H,11H2,(H2,16,18,20)/b17-10+
• InChI Key: IWKYJCSDMQVZEK-LICLKQGHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2/C=N/N3C(=NN=N3)N
• SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C=NN3C(=NN=N3)N

Description

1-[(2-phenylmethoxyphenyl)methylideneamino]-5-tetrazolamine is an aromatic ether.

Scientific Research Applications

Geometric Features and Molecular Interactions

• The study of tetrazole derivatives, closely related to 1-[(E)-(2-phenylmethoxyphenyl)methylideneamino]tetrazol-5-amine, reveals their geometric features which include the interaction of the amino group with the pi system of the tetrazole ring. This interaction results in the formation of infinite chains involving centrosymmetric ring structures and facilitates the formation of a conjugated system across the entire molecule (Lyakhov et al., 2008).

Synthesis and Derivative Formation

• Research shows a method for synthesizing a variety of substituted 4-arylideneimidazolin-5-one analogues of the green fluorescent protein (GFP) chromophore, using Schiff bases similar in structure to the tetrazole compound (Baldridge et al., 2010).

Tetrazole Chemistry and Energetic Materials

• Tetrazoles, including those similar to this compound, are important in medicinal chemistry as isosteres for various functional groups. They serve as replacements for carboxylic acids and amines, and their synthesis methods are of great significance in the development of diverse compounds (Reed & Jeanneret, 2021).

Potential in Energetic Materials

• The chemistry of 1,5-diaminotetrazole, a compound related to the one , is notable for its application in high-nitrogen tetrazole compounds. These compounds, including their derivatives, are significant in the field of energetic materials, showcasing the potential of tetrazole-based compounds in this domain (Bauer et al., 2022).